Cas no 28732-79-8 (4-chloropyrido[2,3-d]pyrimidine)

4-Chloropyrido[2,3-d]pyrimidine is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a reactive chlorine substituent at the 4-position. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its chloropyrimidine moiety enables efficient nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The compound's rigid bicyclic framework enhances stability while maintaining reactivity, making it valuable for constructing complex molecular architectures. It is commonly employed in the development of kinase inhibitors and other biologically active molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.
4-chloropyrido[2,3-d]pyrimidine structure
28732-79-8 structure
Product Name:4-chloropyrido[2,3-d]pyrimidine
CAS No:28732-79-8
MF:C7H4ClN3
MW:165.579759597778
MDL:MFCD06254345
CID:253559
PubChem ID:569039
Update Time:2025-06-10

4-chloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine,4-chloro-
    • 4-Chloropyrido[2,3-d]pyrimidine
    • 4-chloranylpyrido[2,3-d]pyrimidine
    • 4-chloropyrido(2,3-d)pyrimidine
    • 4-chloro-pyrido[2,3-d]pyrimidine
    • 4-Chlor-pyrido[2,3-d]pyrimidin
    • 4-Chlorpyridopyrimidin
    • AC1LC3R8
    • AC1Q3HXE
    • AC1Q3S0D
    • CTK3J6167
    • KSC496C6P
    • PubChem15499
    • J-515193
    • Z255149910
    • EN300-31189
    • 28732-79-8
    • Pyrido[2,3-d]pyrimidine, 4-chloro-
    • F8881-5010
    • BS-13475
    • 4-Chloropyrido [2,3-d]pyrimidine
    • DTXSID90340987
    • SCHEMBL1065478
    • A819684
    • PB26181
    • 4-Chloropyrido[2 pound not3-d]pyrimidine
    • 4-chloropyridino[2,3-d]pyrimidine
    • AMY13896
    • FT-0647618
    • AKOS002665706
    • CS-0050886
    • A819566
    • 4-chloropyrido-[2,3-d]pyrimidine
    • MFCD06254345
    • SY042385
    • DB-012193
    • 4-chloropyrido[2,3-d]pyrimidine
    • MDL： MFCD06254345
    • Inchi： 1S/C7H4ClN3/c8-6-5-2-1-3-9-7(5)11-4-10-6/h1-4H
    • InChI Key： HJBCFHXEOPQFGF-UHFFFAOYSA-N
    • SMILES： ClC1C2=CC=CN=C2N=CN=1

Computed Properties

  • Exact Mass: 165.00900
  • Monoisotopic Mass: 165.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67000
  • LogP: 1.67820

4-chloropyrido[2,3-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloropyrido[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GZ080-100mg
4-chloropyrido[2,3-d]pyrimidine
 28732-79-8 97%
100mg
 479CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GZ080-1g
4-chloropyrido[2,3-d]pyrimidine
 28732-79-8 98%
1g
 1769.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GZ080-250mg
4-chloropyrido[2,3-d]pyrimidine
 28732-79-8 97%
250mg
 1225CNY 2021-05-07
Apollo Scientific
OR922751-100mg
4-Chloropyrido[2,3-d]pyrimidine
 28732-79-8 95%
100mg
 £198.00 2025-02-21
Apollo Scientific
OR922751-250mg
4-Chloropyrido[2,3-d]pyrimidine
 28732-79-8 95%
250mg
 £239.00 2025-02-21
Apollo Scientific
OR922751-1g
4-Chloropyrido[2,3-d]pyrimidine
 28732-79-8 95%
1g
 £288.00 2025-02-21
abcr
AB391649-250 mg
4-Chloropyrido[2,3-d]pyrimidine; .
 28732-79-8
250mg
 €804.70 2023-04-25
abcr
AB391649-1 g
4-Chloropyrido[2,3-d]pyrimidine; .
 28732-79-8
1g
 €453.00 2023-01-22
TRC
C384568-100mg
4-Chloropyrido[2,3-D]pyrimidine
 28732-79-8
100mg
 $104.00 2023-05-18
TRC
C384568-500mg
4-Chloropyrido[2,3-D]pyrimidine
 28732-79-8
500mg
 $442.00 2023-05-18

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